Cas no 1537457-36-5 (2-(4-Chloro-2-fluorophenyl)propan-2-ol)

• Product Name: 2-(4-Chloro-2-fluorophenyl)propan-2-ol
• CAS No: 1537457-36-5
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• MDL: MFCD23852786
• CID: 5039812
• PubChem ID: 80200002
• Update Time: 2025-05-21

2-(4-Chloro-2-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-fluorophenyl)propan-2-ol
• BS-46314
• EN300-1981333
• AKOS018762077
• E75283
• SCHEMBL17186902
• CS-0163277
• 1537457-36-5
• 2-(4-Chloro-2-fluorophenyl)propan-2-ol

• MDL： MFCD23852786
• Inchi： 1S/C9H10ClFO/c1-9(2,12)7-4-3-6(10)5-8(7)11/h3-5,12H,1-2H3
• InChI Key： BYZYXGDBWWBHMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C)(C)O

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Chloro-2-fluorophenyl)propan-2-ol

Introduction to 2-(4-Chloro-2-fluorophenyl)propan-2-ol (CAS No. 1537457-36-5)

2-(4-Chloro-2-fluorophenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1537457-36-5, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a propyl alcohol moiety attached to a phenyl ring substituted with chlorine and fluorine atoms, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both chloro and fluoro substituents in the aromatic ring enhances its electronic properties, making it a valuable scaffold for drug design and synthesis.

The chemical structure of 2-(4-Chloro-2-fluorophenyl)propan-2-ol can be described as a combination of a secondary alcohol functional group with a halogenated aromatic ring. The chloro group at the para position relative to the fluoro group introduces electrophilic characteristics, while the fluoro group imparts lipophilicity and metabolic stability. This dual functionality makes the compound an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in halogenated aromatic compounds due to their diverse pharmacological profiles. Studies have demonstrated that such molecules often exhibit potent interactions with biological targets, including enzymes and receptors. The specific arrangement of chlorine and fluorine atoms in 2-(4-Chloro-2-fluorophenyl)propan-2-ol may contribute to its ability to modulate biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmaceutical agents. Researchers have leveraged similar molecular frameworks to develop novel therapeutics targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. The alcohol functionality in 2-(4-Chloro-2-fluorophenyl)propan-2-ol provides a versatile handle for further chemical modifications, including etherification, esterification, or coupling reactions, which can enhance its pharmacological properties.

The synthesis of 2-(4-Chloro-2-fluorophenyl)propan-2-ol typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation reactions, Grignard-type additions, and reduction processes to introduce the desired functional groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities.

From a computational chemistry perspective, the molecular properties of 2-(4-Chloro-2-fluorophenyl)propan-2-ol have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure, hydrogen bonding capabilities, and potential interactions with biological targets. These computational studies not only aid in understanding its reactivity but also guide experimental design by predicting optimal reaction conditions.

The pharmacological potential of 2-(4-Chloro-2-fluorophenyl)propan-2-ol has been explored through both in vitro and in vivo assays. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, its ability to modulate enzyme activity could make it relevant in the development of treatments for metabolic disorders or inflammatory diseases. Additionally, its interaction with membrane receptors due to its lipophilic nature may open avenues for applications in CNS drug discovery.

Recent advancements in drug delivery systems have also highlighted the importance of structural features like those present in 2-(4-Chloro-2-fluorophenyl)propan-2-ol. The compound's solubility profile and stability under various conditions make it suitable for formulation into diverse delivery matrices, including oral tablets, injectables, or topical preparations. Such formulations are crucial for improving bioavailability and therapeutic efficacy.

The regulatory landscape for novel compounds like 2-(4-Chloro-2-fluorophenyl)propan-2-ol is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and thorough characterization through analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential steps before clinical trials can commence. These rigorous standards ensure that only safe and effective candidates advance to human testing.

In conclusion, 2-(4-Chloro - ₂ -fluorophenyl ) - pro pan - ₂ - ol ( CAS No . ₁₅₃₇₄₅₇ - ₃₆ - ₅ ) represents a promising entity in pharmaceutical research . Its unique structural features , coupled with preliminary evidence of biological activity , position it as a valuable candidate for further investigation . As research progresses , this compound is likely to contribute significantly to the development of novel therapeutic agents addressing various medical conditions .